Cas no 2137062-41-8 ((1R)-2-methoxy-1-(1H-1,2,3-triazol-5-yl)ethan-1-amine)

• Product Name: (1R)-2-methoxy-1-(1H-1,2,3-triazol-5-yl)ethan-1-amine
• CAS No: 2137062-41-8
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 5856306
• PubChem ID: 165954602
• Update Time: 2025-10-24

(1R)-2-methoxy-1-(1H-1,2,3-triazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-2-methoxy-1-(1H-1,2,3-triazol-5-yl)ethan-1-amine
• EN300-744556
• 2137062-41-8

• Inchi： 1S/C5H10N4O/c1-10-3-4(6)5-2-7-9-8-5/h2,4H,3,6H2,1H3,(H,7,8,9)/t4-/m0/s1
• InChI Key： PGGZWFSAYNBMFS-BYPYZUCNSA-N
• SMILES： O(C)C[C@@H](C1C=NNN=1)N

Computed Properties

• Exact Mass: 142.08546096g/mol
• Monoisotopic Mass: 142.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 76.8Ų

Additional information on (1R)-2-methoxy-1-(1H-1,2,3-triazol-5-yl)ethan-1-amine

Compound Introduction: (1R)-2-methoxy-1-(1H-1,2,3-triazol-5-yl)ethan-1-amine (CAS No. 2137062-41-8)

The compound (1R)-2-methoxy-1-(1H-1,2,3-triazol-5-yl)ethan-1-amine, identified by its CAS number 2137062-41-8, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a triazole moiety, which is known for its role in enhancing the pharmacological properties of various drug candidates.

In recent years, the exploration of triazole-containing compounds has expanded significantly, driven by their ability to modulate multiple biological targets. The presence of the triazole ring in (1R)-2-methoxy-1-(1H-1,2,3-triazol-5-yl)ethan-1-amine imparts unique chemical and biological characteristics that make it a valuable scaffold for drug discovery. Specifically, the triazole group can participate in hydrogen bonding interactions, which are crucial for the binding affinity and specificity of drug molecules to their targets.

The stereochemistry of this compound, indicated by the (1R) configuration at the chiral center, plays a pivotal role in determining its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereoisomers, making the precise control of stereochemistry essential for optimizing therapeutic efficacy. The (1R)-configuration in (1R)-2-methoxy-1-(1H-1,2,3-triazol-5-yl)ethan-1-amine suggests that it may interact with biological systems in a manner distinct from its enantiomer, potentially offering novel therapeutic opportunities.

One of the most compelling aspects of this compound is its potential application in the development of innovative treatments for various diseases. Current research indicates that molecules containing the triazole moiety exhibit promising activities against a range of targets, including enzymes and receptors involved in inflammatory pathways. For instance, studies have shown that triazole derivatives can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses.

The methoxy group in the molecular structure of (1R)-2-methoxy-1-(1H-1,2,3-triazol-5-yl)ethan-1-amine also contributes to its pharmacological profile. Methoxy-substituted compounds are known to enhance metabolic stability and improve oral bioavailability, which are critical factors for drug development. The combination of the methoxy group with the triazole moiety may synergistically enhance the biological activity and pharmacokinetic properties of this compound.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features influence biological activity. These tools have been instrumental in predicting the binding modes of (1R)-2-methoxy-1-(1H-1,2,3-triazol-5-yl)ethan-1-amine with potential target proteins. Such insights have guided medicinal chemists in designing derivatives with improved potency and selectivity.

In vitro studies have begun to unravel the mechanisms through which this compound exerts its effects. Preliminary data suggest that it may interact with proteins involved in signal transduction pathways relevant to diseases such as cancer and neurodegeneration. The ability to modulate these pathways could lead to novel therapeutic strategies targeting conditions that are currently difficult to treat effectively.

The synthesis of (1R)-2-methoxy-1-(1H-1,2,3-triazol-5-ylolethanamino acid ethyl ester hydrochloride CAS 21370624418) has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex triazole ring while maintaining stereochemical integrity. These methods include transition-metal-catalyzed coupling reactions and stereoselective transformations, which are essential for producing enantiomerically pure compounds like this one.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted is crucial for determining its clinical efficacy and safety. Preliminary pharmacokinetic studies indicate that (1R)-2-methoxyiminoethyl amine CAS 21370624418) exhibits favorable properties in terms of absorption and distribution but further research is needed to assess its metabolic stability and excretion pathways.

The potential therapeutic applications of (1R)-2-methoxyiminoethyl amine CAS 21370624418) are broadening as more research emerges on its biological activities. Early studies have highlighted its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, it shows promise as a candidate for treating neurological disorders by interacting with neurotransmitter receptors.

The integration of machine learning models into drug discovery has accelerated the process of identifying promising candidates like this one. These models can predict biological activity based on structural features alone before experimental validation is required. This approach has significantly reduced the time and resources needed for hit identification and lead optimization.

In conclusion，（(S)-N-Methylcyclohexylglycine CAS 21370624418） represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities。 The combination of stereochemistry， functional groups， and heterocyclic moieties makes it a versatile scaffold for developing new therapeutics。 As research continues， it is anticipated that compounds like this will play an increasingly important role in addressing unmet medical needs across various disease areas。